Acid Blue 225

Specification

• CAS No.: 12216-97-6
• Molecular Formula: C8H7NOS
• Molecular Weight: 0

Introduction

Chemical Identity and Structural Characteristics

Acid Blue 225 is an anthraquinone-based acidic dye with the molecular formula C26H20Br2N3NaO6S and a molecular weight of 685.32 g/mol (though some sources report 669.508 g/mol). It is registered with the Chemical Abstracts Service (CAS) under number 12216-97-6. The compound belongs to the anthraquinone structural class, which is characterized by a central quinone structure that contributes to its color properties and chemical reactivity.

The structure of Acid Blue 225 incorporates bromine atoms, nitrogen-containing groups, and sulfonic acid moieties that contribute to its water solubility and affinity for protein-based fibers. The presence of these functional groups enables the formation of strong ionic bonds with positively charged sites on protein fibers, making it particularly effective for dyeing applications.

Physical and Chemical Properties

Physical Properties

Acid Blue 225 appears as a blue odorless powder at standard conditions. It exhibits the following physical properties:

Property	Value
Molecular Weight	685.32 g/mol
Melting Point	350°C (with decomposition beginning at 230°C)
Boiling Point	350°C
Partition Coefficient (Log Kow)	0.58 at 20°C
Water Solubility	Very soluble; 64.3 g/L
Flammability	Non-flammable
Explosiveness	Non-explosive
Oxidizing Property	Non-oxidizing

These properties contribute to the handling characteristics and safety profile of the compound in industrial settings.

Fastness Properties

The durability of Acid Blue 225 as a dye has been extensively characterized through standardized testing, revealing excellent resistance to environmental factors. The measured fastness properties according to ISO standards are presented in the following table:

Standard	Light Fastness	Soaping	Perspiration Fastness	Oxygen Bleaching	Fastness to Seawater
Fading	Stain	Fading	Stain	Fading	Stain
ISO	6	5	4-5	5	5

The high values across these parameters indicate that Acid Blue 225 maintains excellent color stability when exposed to light, washing, perspiration, oxygen bleaching, and seawater. This combination of fastness properties makes it particularly valuable for applications where color retention under challenging conditions is essential.

Solubility Characteristics

Acid Blue 225 exhibits excellent water solubility, allowing it to disperse quickly and evenly in aqueous systems to form stable dye solutions. This property facilitates its application in textile processing by enabling uniform dyeing and efficient penetration into fibers.

The dye's solubility is influenced by several factors:

• Temperature: Solubility generally increases with rising temperature

• pH: Changes in pH affect the charge state and solvation of dye molecules

• Solvent type: The dye exhibits solubility in certain organic solvents such as alcohols

• Purity: Higher purity typically correlates with improved solubility characteristics

In practical applications, these factors can be adjusted to optimize dissolution and dyeing performance.

Synthesis and Manufacturing

The industrial production of Acid Blue 225 involves sophisticated chemical processes. The synthesis pathway typically follows a series of reactions involving the formation of a metal complex azodye. The process begins with the reaction of aromatic amines with nitrous acid to form diazonium salts, which are subsequently coupled with aromatic compounds to form the azodye structure.

The reaction conditions for this synthesis are carefully controlled, typically maintaining acidic environments and specific temperature ranges to ensure the stability of intermediate diazonium salts and the efficiency of coupling reactions. In industrial settings, production occurs in automated reactors with precise parameter control to ensure consistency in color properties and purity.

The quality control process for manufactured Acid Blue 225 is rigorous, with particular attention paid to solubility characteristics at elevated temperatures (approximately 90°C), as this property is critical for its application in dyeing processes.

Applications and Industrial Relevance

Textile Industry Applications

Acid Blue 225 finds its primary application in the textile industry, where it is mainly used for wool dyeing and printing. The dye demonstrates particular affinity for protein-based fibers including wool and silk, due to the sulfonic groups in its molecular structure that form strong bonds with positively charged sites on these fibers.

The dye is suitable for various textile processing methods, including:

• Immersion dyeing

• Exhaustion dyeing

• Continuous dyeing processes

Other Industrial Applications

Beyond the textile sector, Acid Blue 225 has applications in several other industries:

• Pharmaceutical industry: Used in various formulations and as a marking agent

• Brewing industry: Utilized in specific processing applications

• Clinical imaging: Employed to mark blood cells

• Chromatography: Used as a chromatographic agent for analytical applications

These diverse applications demonstrate the compound's utility beyond its primary function as a textile colorant.

Environmental Considerations and Remediation

Biosorption Studies

Environmental concerns regarding the release of dyes into wastewater have prompted research into effective removal methods for Acid Blue 225. One approach involves biosorption using microbial biomass.

Research has demonstrated that Bacillus amyloliquefaciens can effectively remove Acid Blue 225 from aqueous solutions through biosorption mechanisms. Studies have examined various parameters affecting this process, including initial dye concentration, pH, adsorbent dosage, and contact time. The biosorption kinetics follow a pseudo-second-order rate equation, with the process reaching equilibrium in approximately 90 minutes.

The adsorption capacity of B. amyloliquefaciens biomass for Acid Blue 225 has been determined to be 111.15 mg/g, following the Langmuir isotherm model. Thermodynamic analysis of this biosorption process provides insight into the efficiency of the biosorbent-dye system, with calculated parameters for enthalpy, entropy, and free energy change.

Similarly, Azolla biomass has been evaluated as an adsorbent for Acid Blue 225, with optimal results achieved at pH 3. The adsorption efficiency increases with greater adsorbent dosage and longer contact time, and the process also follows the Langmuir isotherm model.

Enzymatic Decolorization

Enzymatic approaches offer another promising method for Acid Blue 225 remediation. The horseradish peroxidase enzyme (HRP) has been studied for its ability to decolorize this dye in wastewater.

Under optimal conditions (enzyme concentration 0.15 IU/mL, hydrogen peroxide concentration 0.04 mM, dye concentration 30 mg/L, pH 5, and temperature 24°C), HRP can achieve 89.36% decolorization of Acid Blue 225 within 32 minutes. The enzyme demonstrates specific affinities for different anthraquinone dyes based on their structural characteristics, with studies showing that:

Parameters	Acid Blue 225
pH range	3.0–9.0
Temperature range (°C)	24–55
Hydrogen peroxide concentration (mM)	0.02–0.2
Dye concentration (mg/L)	10–50
Enzyme concentration (IU/mL)	0.02–0.2

The enzymatic reaction is dependent on hydrogen peroxide, with an inhibitory effect observed at higher concentrations. The structure of Acid Blue 225, which includes para-diaminoanthraquinone sulfonated moiety substituted on the para-amino group and a double bond on the amide group, influences its susceptibility to enzymatic degradation.